Cas no 1259058-08-6 ((1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanol)

• Product Name: (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanol
• CAS No: 1259058-08-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6360200
• PubChem ID: 119027936
• Update Time: 2025-10-28

(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanol
• 1H-Pyrazole-4-methanol, 1-(1,1-dimethylethyl)-3-methyl-
• (1-(Tert-butyl)-3-methyl-1h-pyrazol-4-yl)methanol
• 1-(tert-Butyl)-3-methyl-1H-pyrazol-4-methanol
• AKOS040825691
• CS-0355030
• (1-TERT-BUTYL-3-METHYL-1H-PYRAZOL-4-YL)-METHANOL
• [1-(tert-butyl)-3-methyl-1h-pyrazol-4-yl]methanol
• 1259058-08-6
• EN300-1461208

• Inchi： 1S/C9H16N2O/c1-7-8(6-12)5-11(10-7)9(2,3)4/h5,12H,6H2,1-4H3
• InChI Key： KJSQJEHHYZTNOZ-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C=C(CO)C(C)=N1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 277.9±25.0 °C(Predicted)
• pka: 14.15±0.10(Predicted)

Additional information on (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanol

Comprehensive Overview of (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanol (CAS No. 1259058-08-6)

(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanol (CAS No. 1259058-08-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and tert-butyl substituent, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features, including the hydroxymethyl functional group, make it a valuable building block for drug discovery and material science applications.

The growing demand for heterocyclic compounds like (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanol is driven by their role in developing kinase inhibitors and anti-inflammatory agents. Researchers frequently search for "pyrazole derivatives in drug design" or "CAS 1259058-08-6 applications," reflecting its relevance in modern medicinal chemistry. Its stability and synthetic accessibility further enhance its appeal for high-throughput screening and combinatorial chemistry.

From an industrial perspective, (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanol is synthesized through optimized routes involving N-alkylation and hydroxymethylation reactions. Recent patents highlight its utility in creating crop protection agents, aligning with the surge in "green chemistry solutions" queries. Environmental considerations have also spurred interest in its biodegradability profile, a trending topic among sustainability-focused researchers.

Analytical characterization of this compound typically employs NMR spectroscopy and mass spectrometry, with purity thresholds exceeding 98% for pharmaceutical-grade material. The compound’s logP value and hydrogen bonding capacity are frequently discussed in "ADMET property prediction" forums, underscoring its importance in preclinical development. Such data is crucial for formulators addressing "drug solubility enhancement" challenges.

Emerging applications of CAS 1259058-08-6 extend to metal-organic frameworks (MOFs), where its structural motifs contribute to porous material design. This interdisciplinary potential resonates with searches for "functional materials from heterocycles." Furthermore, its compatibility with continuous flow chemistry systems positions it as a candidate for scalable manufacturing—a key consideration in "process intensification" discussions.

Regulatory compliance for (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanol follows standard organic compound guidelines, with SDS documentation emphasizing proper handling procedures. While not classified as hazardous, its storage under inert atmosphere reflects best practices for oxygen-sensitive compounds—a detail often queried in "chemical storage protocols" databases.

The compound’s patent landscape reveals strategic use in prodrug formulations, particularly for CNS-targeted therapies. This aligns with increasing searches for "blood-brain barrier penetrants" in neurological drug development. Recent publications also explore its derivatization into fluorescent probes, tapping into the "bioimaging reagents" market trend.

In summary, 1259058-08-6 represents a multifaceted tool for researchers addressing challenges from medicinal chemistry to advanced materials. Its evolving applications continue to inspire novel scientific queries, cementing its status as a compound of enduring relevance in contemporary research.